Cas no 727652-11-1 (6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 727652-11-1
• MF: C₁₄H₈BrN₃O₃
• MW: 346.135622024536
• CID: 5019136
• Update Time: 2025-05-22

6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• 6-Bromo-2-(3-nitro-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde
• 6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

• Inchi： 1S/C14H8BrN3O3/c15-10-4-5-13-16-14(12(8-19)17(13)7-10)9-2-1-3-11(6-9)18(20)21/h1-8H
• InChI Key： BQSFFBMOJJJRQU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C3C=CC=C(C=3)[N+](=O)[O-])=C(C=O)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 417
• XLogP3: 3.7
• Topological Polar Surface Area: 80.2

Additional information on 6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

Comprehensive Overview of 6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 727652-11-1)

6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 727652-11-1) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a bromo substituent and a nitrophenyl group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The compound's unique structure, featuring an aldehyde functional group, allows it to participate in various chemical reactions, such as condensation and nucleophilic addition, making it a versatile building block in organic synthesis. Researchers are particularly interested in its potential applications in the development of pharmaceuticals, agrochemicals, and fluorescent materials. Its imidazo[1,2-a]pyridine core is a common motif in drugs targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial compounds.

In recent years, the demand for 6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde has increased due to its role in the synthesis of small-molecule inhibitors and kinase-targeting drugs. The compound's ability to modulate protein-protein interactions and enzyme activity has made it a subject of intense research in cancer therapy and neurodegenerative disease studies. Additionally, its nitrophenyl group contributes to its electron-withdrawing properties, which are crucial for designing photoactive materials and organic electronics.

From a synthetic perspective, the compound's bromo substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This flexibility enables the creation of a wide range of derivatives with tailored properties for specific applications. The aldehyde group also serves as a key handle for introducing additional functionalities, such as hydrazone or oxime formations, which are useful in bioconjugation and probe design.

The growing interest in imidazo[1,2-a]pyridine derivatives has led to numerous studies exploring their structure-activity relationships (SAR) and pharmacokinetic profiles. 6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is often cited as a critical intermediate in these investigations, highlighting its importance in modern drug discovery. Its compatibility with high-throughput screening and combinatorial chemistry further enhances its utility in academic and industrial research.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its stability and prevent degradation. Researchers are encouraged to follow good laboratory practices (GLP) and use appropriate personal protective equipment (PPE) when handling this chemical.

In summary, 6-Bromo-2-(3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 727652-11-1) is a multifaceted compound with broad applications in drug development, material science, and chemical biology. Its unique structural features and reactivity make it a valuable tool for researchers aiming to address some of the most pressing challenges in healthcare and technology. As the scientific community continues to explore its potential, this compound is expected to play an increasingly prominent role in innovative research and development efforts.